Cas no 58455-84-8 (2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid
• CAS No: 58455-84-8
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6098422
• PubChem ID: 165790548
• Update Time: 2025-07-22

2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid
• 58455-84-8
• EN300-1794535

• Inchi： 1S/C12H13NO4/c1-6-7-4-2-3-5-8(7)17-11(6)10(14)9(13)12(15)16/h2-5,9-10,14H,13H2,1H3,(H,15,16)
• InChI Key： QQHIPUXETKFFSV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 96.7Ų

Additional information on 2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid

Introduction to 2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid (CAS No. 58455-84-8)

2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 58455-84-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by the presence of both amino and hydroxyl functional groups, coupled with an aromatic benzofuran moiety. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid consists of a propanoic acid backbone, modified at the third carbon position by both an amino group and a hydroxyl group. The presence of these polar functional groups enhances the solubility and reactivity of the compound, making it amenable to various chemical modifications and biological assays. Additionally, the benzofuran ring, substituted with a methyl group at the 3-position, contributes to the compound's aromaticity and potential interaction with biological targets.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing benzofuran scaffolds, due to their diverse biological activities. Benzofuran derivatives have been reported to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid may confer unique biological properties that differentiate it from other analogs in the same chemical space.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for facile derivatization through various synthetic methodologies, enabling chemists to explore novel analogs with enhanced potency or selectivity. For instance, the amino group can be coupled with carboxylic acids or esters via amide bond formation, while the hydroxyl group can participate in etherification or esterification reactions. These modifications can be tailored to optimize pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry have also facilitated the study of 2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid by allowing researchers to predict its binding modes to biological targets. Molecular docking simulations have been employed to identify potential interactions with enzymes or receptors involved in disease pathways. These studies have suggested that this compound may interact with proteins such as kinases or transcription factors, which are implicated in cancer progression or inflammatory responses. Such insights provide a rational framework for designing structure-based drug development strategies.

The synthesis of 2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. The construction of the benzofuran ring requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, the introduction of multiple functional groups necessitates orthogonal synthetic steps to avoid unwanted side reactions. Despite these challenges, recent reports have demonstrated efficient synthetic routes that leverage modern catalytic systems and protecting group strategies.

In terms of biological evaluation, preliminary studies on 2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yl)propanoic acid have shown promising results in vitro. The compound has been tested for its ability to inhibit the activity of various enzymes relevant to metabolic pathways or signal transduction cascades. Notably, it has demonstrated inhibitory effects on certain kinases associated with tumor growth and angiogenesis. These findings warrant further investigation into its potential as an anticancer agent or as a lead compound for drug development.

The pharmacokinetic properties of 2-amino-3-hydroxy-3-(3-methyl-1-benzofuran-2-yi]propanoic acid are also under scrutiny to assess its suitability for therapeutic use. In vitro dissolution studies indicate that the compound exhibits reasonable solubility in aqueous media, which is favorable for oral administration or parenteral delivery. Additionally, preliminary toxicology assessments have shown no significant adverse effects at tested concentrations, suggesting a relatively safe profile for further development.

The role of computational modeling in understanding the behavior of 2-amino--hydroxy--(S-methyl-l-benzo[alpha]furan--zyl)propanoic acid cannot be overstated. Quantum mechanical calculations have been used to elucidate its electronic structure and predict its reactivity under different conditions. These computational approaches complement experimental data by providing insights into reaction mechanisms and energy landscapes. Such integrated computational-experimental strategies are becoming increasingly important in modern drug discovery pipelines.

The future directionsof research on 58455--84--8 are likely to focus on expanding its chemical diversity through structural analog synthesis and exploring new therapeutic applications. By modifying key functional groups or introducing additional substituents, researchers aim to develop derivatives with improved pharmacological profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating these chemical innovations into tangible therapeutic benefits.